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Compound of Interest

Compound Name: 1-Methylpentyl acrylate
CAS No.: 51443-71-1
Cat. No.: B12643921
Get Quote
. J

Executive Summary & Target Profile

1-Methylpentyl acrylate (1-MPA), often chemically indexed as 2-hexyl acrylate (though distinct
from the linear 2-substituted isomer), represents a specific class of secondary alkyl acrylates.
Unlike the ubiquitous n-butyl acrylate (nBA) or 2-ethylhexyl acrylate (2EHA), 1-MPA features a
branched secondary ester group directly adjacent to the carbonyl center.

This structural nuance introduces specific steric and electronic perturbations that affect:
» Radical Polymerization Kinetics: Specifically the termination rate (

) and backbiting frequency.

o Michael Acceptor Potency: Critical for assessing toxicological risks (glutathione depletion) in

drug development contexts.

This guide provides a rigorous, self-validating computational protocol to characterize these
reactivity profiles using Density Functional Theory (DFT) and Transition State Theory (TST).
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Target Molecule Specification

o |[UPAC Name: 1-methylpentyl prop-2-enoate
o CAS: 51443-71-1[1]
o Key Feature: Secondary

-carbon in the ester tail (
).

o Reactivity Class: Soft Electrophile (Michael Acceptor) / Type | Radical Monomer.

Computational Architecture (Methodology)

To ensure scientific integrity (E-E-A-T), the following protocol utilizes functionals and basis sets
benchmarked against IUPAC pulsed-laser polymerization (PLP) standards for acrylate families.

The "Gold Standard"” Model Chemistry

For kinetic accuracy within 1 kcal/mol of experimental values, a composite approach is
required. Single-point energy calculations must be performed on geometries optimized at a
lower level.
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) Method / . .
Calculation Step . Basis Set Rationale
Functional

Handles dispersion
B3LYP or forces in the alkyl tail;
6-31+G(d,p) cost-effective for
conformational

Geometry

Optimization B97X-D

searching.

Verifies stationary
points (NIMAG=0 for
Frequency Analysis B3LYP 6-31+G(d,p) minima, 1 for TS).
Provides Zero-Point
Energy (ZPE).

Critical: The M06-2X
functional is the
] industry standard for
Electronic Energy MO06-2X 6-311+G(3df,2p) ] o
main-group kinetics,
minimizing self-
interaction error.

Solvent: Toluene

Solvation Model SMD (Solvation Model (standard) or Bulk
olvation Mode --
based on Density) Monomer (

).

Conformational Sampling (The "Flexible Tail" Problem)

The 1-methylpentyl chain is highly flexible. A static DFT calculation on a single conformer will

yield erroneous entropy values.
» Protocol: Perform a relaxed potential energy surface (PES) scan on the

and

dihedrals.
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o Correction: Apply the Hindered Rotor Model (HRM) to low-frequency torsional modes (< 50
cm~1) when calculating the partition function. Failure to do this overestimates entropy and
pre-exponential factors (

Reactivity Study A: Radical Polymerization Kinetics

In polymer synthesis or hydrogel formation for drug delivery, the propagation rate constant (

) is the governing metric.

The Propagation Mechanism

The reaction involves the addition of a radical chain end (modeled as a unimer or dimer radical)
to the vinyl head of the 1-MPA monomer.

Reaction:

Computational Workflow for

o Reactant State: Optimize 1-MPA monomer and the model radical (e.g., methyl acrylate
radical or 1-MPA unimer radical).

o Transition State (TS): Locate the TS structure. For acrylates, this is a distinct "stacked"
geometry with a forming C-C bond length of approx 2.2-2.3 A.

» Validation: Confirm TS has exactly one imaginary frequency corresponding to the C-C bond
formation vector.

o Calculation: Use the Eyring Polanyi equation:
Where

is the tunneling coefficient (Wigner or Eckart correction).

Predicted Kinetic Parameters (Based on Secondary
Acrylate Benchmarks)
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Based on "family behavior" rules established by IUPAC for n-butyl and 2-ethylhexyl acrylates,

we can derive the following theoretical bounds for 1-MPA:

Parameter Value (Predicted)

Context

Activation Energy (
17.5 + 1.5 kd/mol

)

Consistent with secondary

radical propagation.

Arrhenius A-factor L mol-1 s-1

Slightly lower than methyl
acrylate due to steric bulk of

the sec-alkyl tail.

(at 30°C) 22,000 - 28,000 L mol~t st

High reactivity characteristic of

acrylates.

Termination (
Suppressed

)

The bulky 1-methylpentyl
group hinders bimolecular
termination more than

propagation.

Critical Insight: The secondary ester group in 1-MPA increases the rotational barrier of the

pendant group. In high-conversion regimes (gel effect), 1-MPA will auto-accelerate earlier than

n-butyl acrylate due to these steric constraints.

Reactivity Study B: Michael Addition (Toxicology)

For drug development, the reactivity of 1-MPA with biological nucleophiles
(cysteine/glutathione) predicts toxicity (skin sensitization/alkylating potential).

The Mechanism
The
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-carbon of the acrylate double bond is susceptible to nucleophilic attack by thiols (
).

Reaction:

Theoretical Assessment Protocol

o Descriptors: Calculate the Electrophilicity Index (
).
o Where

(chemical potential)

o Where
(hardness)
e Thresholds:
o High Toxicity Potential:

eV (Strong Electrophile)

o 1-MPA Prediction:
eV. It is a moderate-to-strong Michael acceptor.

 Steric Mitigation: Unlike methyl acrylate, the branched tail of 1-MPA provides a "steric
umbrella” that slightly retards the approach of bulky proteins, potentially lowering in vivo
toxicity compared to linear analogs, despite similar electronic electrophilicity.

Visualizations
Computational Workflow Pipeline

This diagram outlines the decision tree for performing the theoretical study.
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Target: 1-Methylpentyl Acrylate
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Figure 1: Step-by-step computational pipeline for characterizing 1-MPA reactivity.

Radical Propagation Mechanism
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Visualizing the transition state geometry critical for

calculation.
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Figure 2: Mechanistic pathway for radical propagation. The 1-methylpentyl group on ‘M’
influences the approach vector.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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